Ethoxyacetic acid
Overview
Description
Ethoxyacetic acid is a biomarker of exposure to widely used industrial chemicals such as alkyl-substituted ethylene glycols and other aliphatic ethers . It is used to evaluate toxicity in embryonic stem cell tests in mice .
Molecular Structure Analysis
The molecular formula of Ethoxyacetic acid is C4H8O3 . The structure can be viewed using Java or Javascript .
Chemical Reactions Analysis
Ethoxyacetic acid, being a carboxylic acid, can react with bases, both organic and inorganic, in a reaction called “neutralization”, which is accompanied by the evolution of substantial amounts of heat . It can also react with sulfites, nitrites, thiosulfates, dithionites, carbonates, and bicarbonates to generate flammable and/or toxic gases and heat .
Physical And Chemical Properties Analysis
Ethoxyacetic acid is a liquid . It has a boiling point of 97-100 °C/11 mmHg (lit.), a density of 1.102 g/mL at 25 °C (lit.), and a refractive index of n 20/D 1.419 (lit.) . It is soluble in water .
Scientific Research Applications
Adsorption of Rare Earth Metal Ions
Ethoxyacetic acid has been utilized in the synthesis of adsorbents from natural sodium alginate polymers for the adsorption of rare earth metal ions. These adsorbents show significant adsorption capacities for elements like La, Gd, Y, and Sc, which are crucial in clean energy technologies .
Biomarker of Industrial Chemical Exposure
As a metabolite of glycol ether alkoxy acid, Ethoxyacetic acid serves as a biomarker for exposure to industrial chemicals, particularly alkyl-substituted ethylene glycols and other aliphatic ethers. This application is vital in occupational health and safety to monitor exposure levels .
Embryotoxicity Testing
In the field of toxicology, Ethoxyacetic acid has been used to evaluate chemical toxicity during embryogenesis. It plays a role in zebrafish embryotoxicity tests, which are important for studying the effects of chemicals on vertebrate development .
Environmental Impact Assessment
Ethoxyacetic acid is a key compound in environmental science, where it’s used to assess the impact of chemicals on ecosystems. Its properties and interactions with other substances can help predict environmental risks .
Material Science
In material science, Ethoxyacetic acid is involved in the study of material properties and behaviors. It’s used in the preparation of composites and understanding the interaction of materials with various chemicals .
Analytical Chemistry
Ethoxyacetic acid is used in analytical chemistry as a standard for calibrating instruments and validating methods. Its consistent properties make it suitable for use in various analytical procedures .
Safety and Hazards
Ethoxyacetic acid is corrosive . It is combustible and when heated to decomposition, it emits acrid smoke and irritating fumes . It causes severe skin burns and eye damage . It is advised to handle it with appropriate safety measures, including wearing protective clothing and ensuring good ventilation .
Mechanism of Action
Target of Action
Ethoxyacetic acid is an organic compound with the molecular formula C4H8O3
Mode of Action
It is known that the compound is a metabolite of Ethylene Glycol Monoethyl Ether Acetate , suggesting that it may play a role in the metabolism of this compound
Biochemical Pathways
It is known that ethoxyacetic acid is a metabolite of ethylene glycol monoethyl ether acetate , suggesting that it may be involved in the metabolic pathways of this compound.
Action Environment
Environmental factors can influence the action, efficacy, and stability of Ethoxyacetic acid. For instance, the compound is water-soluble , suggesting that its action and stability may be influenced by the hydration status of the body. Additionally, the compound is combustible , indicating that it may be unstable under certain conditions, such as high temperatures or in the presence of fire
properties
IUPAC Name |
2-ethoxyacetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8O3/c1-2-7-3-4(5)6/h2-3H2,1H3,(H,5,6) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YZGQDNOIGFBYKF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8O3 |
Source
|
| Record name | ETHOXYACETIC ACID | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20355 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7031294 |
Source
|
| Record name | Ethoxyacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7031294 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
104.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Ethoxyacetic acid is a liquid. (NTP, 1992), Liquid; [CAMEO] |
Source
|
| Record name | ETHOXYACETIC ACID | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20355 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Ethoxyacetic acid | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/8354 | |
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Boiling Point |
403 to 405 °F at 760 mmHg (NTP, 1992) |
Source
|
| Record name | ETHOXYACETIC ACID | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20355 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Flash Point |
208 °F (NTP, 1992) |
Source
|
| Record name | ETHOXYACETIC ACID | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20355 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Solubility |
Soluble (NTP, 1992) |
Source
|
| Record name | ETHOXYACETIC ACID | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20355 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Density |
1.1021 at 68 °F (NTP, 1992) - Denser than water; will sink |
Source
|
| Record name | ETHOXYACETIC ACID | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20355 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Product Name |
Ethoxyacetic acid | |
CAS RN |
627-03-2 |
Source
|
| Record name | ETHOXYACETIC ACID | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20355 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | Ethoxyacetic acid | |
| Source | CAS Common Chemistry | |
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| Record name | Ethoxyacetic acid | |
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| Record name | ETHOXYACETIC ACID | |
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| Record name | Acetic acid, 2-ethoxy- | |
| Source | EPA Chemicals under the TSCA | |
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| Record name | Ethoxyacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7031294 | |
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| Record name | Ethoxyacetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.981 | |
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| Record name | ETHOXYACETIC ACID | |
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| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/467VW095BX | |
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| Record name | Ethoxyacetic acid | |
| Source | Human Metabolome Database (HMDB) | |
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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